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Compound of Interest

Compound Name:
1-Bromo-3-(1-propen-2-

yl)benzene

CAS No.: 25108-58-1

Cat. No.: B3034903

Get Quote

Executive Summary
3-Bromoisopropenylbenzene (CAS: 25108-58-1), systematically known as 1-bromo-3-(prop-1-

en-2-yl)benzene, is a highly versatile, bifunctional aromatic building block. Widely utilized in

advanced organic synthesis, materials science, and active pharmaceutical ingredient (API)

development, its dual reactivity stems from an electrophilic meta-bromo substituent and a

nucleophilic, radical-prone isopropenyl group. This whitepaper provides drug development

professionals and synthetic chemists with an authoritative guide on its physicochemical

properties, structural causality of hazards, and self-validating handling protocols.

Physicochemical Profiling & Structural Causality
To safely manipulate 3-bromoisopropenylbenzene, one must first understand how its physical

properties dictate its macroscopic behavior in the laboratory[1].
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Property Value Causality / Implication

CAS Number 25108-58-1
Unique identifier for safety

tracking[2].

Molecular Formula C9H9Br
Contains a halogen and an

unsaturated alkene[3].

Molecular Weight 197.07 g/mol
High mass-to-volatility ratio;

dense liquid[1].

Boiling Point 68-71 °C (at 2 Torr)

Requires reduced pressure for

safe distillation to avoid

thermal degradation[1].

Density 1.3765 g/cm³

Heavier than water; will form

the bottom layer in aqueous

extractions[1].

Storage Temperature 2-8 °C (Cold-chain)

Low thermal energy prevents

the isopropenyl group from

overcoming the activation

barrier for auto-polymerization.

Structural Causality: The molecule possesses two distinct reactive domains. The meta-

substituted bromine atom is a robust electrophile, ideal for transition-metal-catalyzed cross-

coupling. Conversely, the isopropenyl group (-C(CH3)=CH2) is an electron-rich alkene.

Because it is sterically unhindered, it is highly susceptible to radical initiation and peroxide

formation, which dictates its primary storage hazards.

Hazard Profile & Safety Data (SDS Core)
As a combustible liquid with reactive functional groups, 3-bromoisopropenylbenzene requires

stringent hazard mitigation[4]. According to standardized safety data, the compound triggers

several critical hazard statements[5]:

H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The lipophilic nature of

the aromatic ring allows the molecule to easily penetrate lipid bilayers. Once absorbed, the
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alkene acts as a mild alkylating agent, disrupting cellular membranes and causing acute

localized irritation[4].

H335 (May cause respiratory irritation): Its boiling point profile indicates sufficient volatility at

room temperature to pose an inhalation risk, necessitating fume hood handling[6].

H227 (Combustible liquid): Vapor accumulation in non-ventilated storage environments can

reach lower explosive limits (LEL)[6].
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Diagram illustrating structural hazards of 3-bromoisopropenylbenzene and mitigation

strategies.

Self-Validating Handling & Storage Protocols
To maintain chemical integrity and laboratory safety, researchers must implement a self-

validating storage and transfer system.

Step-by-Step Schlenk Line Transfer Protocol
System Evacuation: Connect the reagent receiving flask to a Schlenk line. Pull a high

vacuum (<0.1 Torr) for 3 minutes, then backfill with high-purity Argon. Repeat this cycle three

times.

Validation Check: A stable vacuum gauge reading during the static vacuum phase

confirms a leak-free system, ensuring zero ambient oxygen ingress.

Temperature Equilibration: Allow the sealed reagent vial to warm from 2-8 °C to room

temperature before opening.

Causality: Opening a cold vial causes immediate atmospheric moisture condensation.

Water will poison sensitive organometallic catalysts in downstream applications.

Positive Pressure Transfer: Use a gas-tight syringe, pre-purged with Argon, to extract the

liquid under a positive flow of inert gas.

Validation Check: Visually inspect the liquid in the syringe. If the liquid appears yellow or

highly viscous, auto-polymerization or oxidative degradation has occurred. The protocol

dictates halting the experiment and discarding the batch.

Synthetic Utility: Palladium-Catalyzed Suzuki-
Miyaura Coupling
3-bromoisopropenylbenzene is frequently utilized to install an isopropenylphenyl moiety into

complex drug scaffolds via transition-metal catalysis. The meta-position of the bromine ensures

minimal steric hindrance during the oxidative addition phase of the catalytic cycle.
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Step 1: Reagent Prep Glovebox handling under Argon

Step 2: Catalyst Activation Pd(PPh3)4 in degassed solvent

 Transfer

Step 3: Coupling Reaction Add boronic acid, heat to 80°C

 Initiate Catalytic Cycle

Step 4: Quench & Extract Cool to RT, aqueous workup

 Reaction Completion

Step 5: Purification Silica gel chromatography

 Isolate Organic Layer

Click to download full resolution via product page

Step-by-step experimental workflow for palladium-catalyzed Suzuki-Miyaura cross-coupling.
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Step-by-Step Methodology
Reagent Preparation: Inside an Argon-filled glovebox, combine 3-bromoisopropenylbenzene

(1.0 equiv), the target aryl boronic acid (1.2 equiv), and a base (e.g., K2CO3, 2.0 equiv) in a

heavy-walled Schlenk tube.

Catalyst Activation: Add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.05 equiv).

Causality: The Pd(0) species is required to undergo oxidative addition into the C-Br bond.

Solvent Addition: Inject a rigorously degassed Toluene/H2O mixture (4:1 v/v).

Causality: Degassing is critical; residual oxygen will irreversibly oxidize the Pd(0) catalyst

to an inactive Pd(II) species, halting the reaction.

Heating & Reaction: Seal the tube and heat to 80 °C for 12 hours.

Validation Check: Monitor the reaction via LC-MS. The complete disappearance of the

starting material peak (m/z ~196) validates successful catalytic turnover.

Quench & Extraction: Cool the vessel to room temperature, quench with deionized water,

and extract the aqueous layer with ethyl acetate. Dry the combined organic layers over

anhydrous Na2SO4.

Emergency Response & Spill Mitigation
In the event of an accidental release, standard operating procedures must be adapted to the

specific chemical properties of the isopropenyl group.

Small Spills: Cover the spill with an inert, non-combustible absorbent material such as

diatomaceous earth or clean sand.

Causality: Do not use combustible absorbents like sawdust or paper towels. The high

surface area combined with the reactive alkene can trigger an exothermic auto-

polymerization reaction, leading to spontaneous combustion.

Dermal Exposure: Flush the affected area immediately with copious amounts of water and

soap[5].
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Causality: Because 3-bromoisopropenylbenzene is highly lipophilic (insoluble in water),

mechanical flushing with water alone is insufficient. Surfactants (soap) are strictly required

to emulsify and remove the chemical from the skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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